![molecular formula C11H9BrN2O2 B5713037 [4-(4-bromophenyl)-1H-imidazol-1-yl]acetic acid](/img/structure/B5713037.png)
[4-(4-bromophenyl)-1H-imidazol-1-yl]acetic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
[4-(4-bromophenyl)-1H-imidazol-1-yl]acetic acid, commonly known as BIA, is a chemical compound that has been extensively studied for its potential therapeutic applications in various diseases. It is a derivative of imidazole, a heterocyclic organic compound that contains nitrogen atoms in the ring structure. BIA has been found to exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties. In
Mechanism of Action
The exact mechanism of action of BIA is not fully understood. However, studies have suggested that it may exert its biological effects by modulating various signaling pathways, such as the MAPK and NF-κB pathways. BIA has also been shown to interact with various cellular targets, such as enzymes and receptors, which may contribute to its biological activity.
Biochemical and Physiological Effects:
BIA has been found to exhibit various biochemical and physiological effects, including antioxidant, anti-inflammatory, and anticancer properties. It has also been shown to modulate various cellular processes, such as cell cycle progression, apoptosis, and autophagy.
Advantages and Limitations for Lab Experiments
One of the major advantages of using BIA in lab experiments is its wide range of biological activities, which makes it a potential candidate for the development of novel therapeutics. Another advantage is its relatively low toxicity, which makes it a safe compound for use in animal studies. However, one of the limitations of using BIA in lab experiments is its low solubility in water, which may limit its efficacy in certain applications.
Future Directions
There are several future directions for research on BIA. One area of research is the development of novel formulations of BIA that improve its solubility and bioavailability. Another area of research is the identification of the cellular targets and signaling pathways that mediate its biological activity. Additionally, further studies are needed to evaluate the safety and efficacy of BIA in animal models and clinical trials.
Synthesis Methods
The synthesis of BIA involves the reaction of 4-bromobenzylamine with glycine in the presence of a catalyst. The reaction proceeds via a condensation reaction, followed by cyclization to form the imidazole ring. The final product is obtained after purification and characterization using various analytical techniques, such as NMR spectroscopy and mass spectrometry.
Scientific Research Applications
BIA has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders. In cancer research, BIA has been found to exhibit anticancer activity by inducing cell cycle arrest and apoptosis in cancer cells. It has also been shown to inhibit tumor growth and metastasis in animal models of cancer. In inflammation research, BIA has been found to exhibit anti-inflammatory activity by reducing the production of pro-inflammatory cytokines and chemokines. In neurodegenerative disorder research, BIA has been found to exhibit neuroprotective activity by reducing oxidative stress and inflammation in the brain.
properties
IUPAC Name |
2-[4-(4-bromophenyl)imidazol-1-yl]acetic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9BrN2O2/c12-9-3-1-8(2-4-9)10-5-14(7-13-10)6-11(15)16/h1-5,7H,6H2,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RHHOBDPNVBCNDI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=CN(C=N2)CC(=O)O)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9BrN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.10 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.